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Compound of Interest

Compound Name: Chloromethyl dodecanoate

Cat. No.: B049813 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of chloromethyl dodecanoate. Due to

the limited availability of a specific Safety Data Sheet (SDS) for chloromethyl dodecanoate,

this guidance is synthesized from safety data for structurally similar and potentially hazardous

chemicals, including chloromethyl chlorosulfate and chloromethyl pivalate. It is crucial to handle

chloromethyl dodecanoate with the assumption that it possesses significant hazards.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all necessary safety measures are in

place. Chloromethyl dodecanoate is anticipated to be harmful if swallowed, cause severe

skin burns and eye damage, and may be fatal if inhaled.[1] It may also have carcinogenic

properties.[1] Therefore, strict adherence to safety protocols is mandatory.

Key Safety Precautions:

Ventilation: Always handle chloromethyl dodecanoate in a well-ventilated area, preferably

within a chemical fume hood.[2][3]

Avoid Contact: Prevent all contact with skin, eyes, and clothing.[1] Do not breathe vapors or

mist.[1][2]
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Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes

chemical-resistant gloves, tightly fitting safety goggles, a face shield (minimum 8-inch), and

protective clothing.[1][3] In case of insufficient ventilation, wear respiratory protection.[1]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible in the immediate vicinity of the handling area.[3]

Quantitative Hazard and Protection Data
The following table summarizes key hazard information and personal protective equipment

specifications, compiled from data on related chemical compounds.
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Parameter Specification Source Documents

GHS Hazard Statements

H302: Harmful if

swallowedH314: Causes

severe skin burns and eye

damageH330: Fatal if

inhaledH350: May cause

cancer

Sigma-Aldrich SDS[1]

Personal Protective Equipment

(PPE)

Eye/Face Protection: Tightly

fitting safety goggles and face

shield (8-inch minimum).Skin

Protection: Handle with gloves.

Dispose of contaminated

gloves after use.Respiratory

Protection: Use NIOSH/MSHA

or European Standard EN 149

approved respirator if

exposure limits are exceeded

or irritation is experienced.

Sigma-Aldrich SDS[1], Fisher

Scientific SDS[3]

First Aid Measures Skin Contact: Immediately take

off all contaminated clothing.

Rinse skin with water/shower

for at least 15 minutes. Seek

immediate medical

attention.Eye Contact: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes and

consult a physician.Ingestion:

Rinse mouth. Do NOT induce

vomiting. Call a physician

immediately.[3][4]Inhalation:

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing.

Fisher Scientific SDS[3][4],

Sigma-Aldrich SDS[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/sds/ALDRICH/656682
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/656682
https://www.fishersci.com/store/msds?partNumber=AC330800050&productDescription=CHLOROMETHYL+CHLOROSULFA+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC330800050&productDescription=CHLOROMETHYL+CHLOROSULFA+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC161461000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC330800050&productDescription=CHLOROMETHYL+CHLOROSULFA+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC161461000&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/656682
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediately call a poison

center or doctor.

Step-by-Step Disposal Protocol
The proper disposal of chloromethyl dodecanoate is critical to ensure the safety of laboratory

personnel and to prevent environmental contamination. Do not allow the product to enter

drains.[1][2]

Experimental Protocol for Disposal:

Neutralization (for small spills):

For small spills, cautiously absorb the material with an inert absorbent material such as

sand, silica gel, or universal binder.[1][2]

Do not use combustible materials like sawdust.

Collect the absorbed material into a suitable, closed, and properly labeled container for

hazardous waste.[1]

Waste Collection:

Collect all waste, including contaminated absorbent materials and disposable PPE, in a

designated, sealed, and clearly labeled hazardous waste container.

Containers that have held chloromethyl dodecanoate must be treated as hazardous

waste. They should be completely emptied.[2] Contaminated packaging should be

disposed of as unused product.[1]

Final Disposal:

Engage a licensed professional waste disposal service for the final disposal of

chloromethyl dodecanoate waste.[1]

The recommended method of disposal is incineration in a chemical incinerator equipped

with an afterburner and scrubber.[1]
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Alternatively, the material may be dissolved or mixed with a combustible solvent before

incineration.[1]

All disposal activities must be in accordance with local, state, and federal regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the safe disposal of chloromethyl
dodecanoate.
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Chloromethyl Dodecanoate Disposal Workflow

Initial Handling in Fume Hood

Wear Full PPE
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No (Direct Waste)
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Professional Service
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Caption: Workflow for the safe disposal of chloromethyl dodecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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